Cas no 856850-75-4 (2-Bromo-5-butoxypyridine)

2-Bromo-5-butoxypyridine is a brominated pyridine derivative featuring a butoxy substituent at the 5-position. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The bromine atom at the 2-position enhances reactivity for cross-coupling reactions, such as Suzuki or Negishi couplings, enabling the construction of complex heterocyclic frameworks. The butoxy group contributes to improved solubility in organic solvents, facilitating downstream modifications. Its well-defined structure and stability under various reaction conditions make it a reliable building block for the development of bioactive molecules. The compound is typically handled under inert conditions to preserve its reactivity.

2-Bromo-5-butoxypyridine structure

Product Name:2-Bromo-5-butoxypyridine

CAS No:856850-75-4

MF:C₉H₁₂BrNO

MW:230.10168170929

MDL:MFCD28337597

CID:3047644

Update Time:2025-06-07

2-Bromo-5-butoxypyridine Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-5-butoxypyridine
- MDL： MFCD28337597
- Inchi： 1S/C9H12BrNO/c1-2-3-6-12-8-4-5-9(10)11-7-8/h4-5,7H,2-3,6H2,1H3
- InChI Key： XNOZIGCXKARPGE-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C=N1)OCCCC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 121
XLogP3: 3.1
Topological Polar Surface Area: 22.1

2-Bromo-5-butoxypyridine Pricemore >>

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TRC	B680075-100mg	2-Bromo-5-butoxypyridine	856850-75-4		100mg	$ 92.00	2023-04-18
TRC	B680075-250mg	2-Bromo-5-butoxypyridine	856850-75-4		250mg	$ 184.00	2023-04-18
TRC	B680075-500mg	2-Bromo-5-butoxypyridine	856850-75-4		500mg	$ 282.00	2023-04-18
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Chemenu	CM322075-5g	2-Bromo-5-butoxypyridine	856850-75-4	95%	5g	$497	2021-08-18
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1117591-1g	2-Bromo-5-butoxypyridine	856850-75-4	98%	1g	￥2233.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1117591-5g	2-Bromo-5-butoxypyridine	856850-75-4	98%	5g	￥5366.00	2024-07-28